Cas no 179113-42-9 (Methanone, (3-fluoro-5-mercaptophenyl)-2-thiazolyl-)

• Product Name: Methanone, (3-fluoro-5-mercaptophenyl)-2-thiazolyl-
• CAS No: 179113-42-9
• MF: C₁₀H₆FNOS₂
• MW: 239.28914308548
• CID: 1365972
• Update Time: 2024-08-14

Methanone, (3-fluoro-5-mercaptophenyl)-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluoro-5-mercaptophenyl)-2-thiazolyl-

• Inchi： 1S/C10H6FNOS2/c11-7-3-6(4-8(14)5-7)9(13)10-12-1-2-15-10/h1-5,14H
• InChI Key： RKNKQXAYCLNIFZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(S)=CC(F)=C1)(C1=NC=CS1)=O

Computed Properties

• Exact Mass: 238.98758

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±55.0 °C(Predicted)
• PSA: 29.96
• pka: 4.82±0.11(Predicted)